N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-(5-chloro-2-nitrophenyl)methylideneamino]-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C16H14ClN3O4/c1-24-15(11-5-3-2-4-6-11)16(21)19-18-10-12-9-13(17)7-8-14(12)20(22)23/h2-10,15H,1H3,(H,19,21)/b18-10+
• InChI Key: ICWNWRGCNXZFDU-VCHYOVAHSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NN=CC2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: COC(C1=CC=CC=C1)C(=O)N/N=C/C2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C16H14ClN3O4
• Molecular Weight: 347.75 g/mol

Description

N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide, also known as CNB-001, is a synthetic compound that has shown potential therapeutic effects in various neurological disorders. CNB-001 belongs to the class of hydrazide compounds and has a molecular weight of 365.8 g/mol.

Mechanism of Action

The mechanism of action of N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain. N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide has been shown to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant and anti-inflammatory genes. N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide also inhibits the activation of the JNK signaling pathway, which is involved in inflammation and cell death.
Biochemical and Physiological Effects:
N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress, inflammation, and cell death. N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide also enhances the expression of neurotrophic factors, which promote the growth and survival of neurons. In animal models, N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide has been shown to improve cognitive function and reduce brain damage following traumatic brain injury and stroke.

Advantages and Limitations for Lab Experiments

N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide has several advantages for lab experiments, including its stability, solubility, and low toxicity. N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide is also relatively easy to synthesize, which makes it accessible for research purposes. However, one limitation of N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide is its poor blood-brain barrier penetration, which may limit its therapeutic potential in certain neurological disorders.

Future Directions

There are several future directions for the research on N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide. One direction is to investigate the potential of N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide in other neurological disorders, such as Parkinson's disease and multiple sclerosis. Another direction is to develop more potent analogs of N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide that have better blood-brain barrier penetration and therapeutic efficacy. Additionally, the molecular targets of N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide need to be further elucidated to better understand its mechanism of action.

Synthesis Methods

The synthesis of N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide involves the condensation of 5-chloro-2-nitrobenzaldehyde and 2-methoxy-2-phenylacetohydrazide in the presence of glacial acetic acid and sodium acetate. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization. The purity of the compound is confirmed by spectral analysis, including IR, NMR, and Mass Spectrometry.

Scientific Research Applications

N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide has been extensively studied for its therapeutic potential in various neurological disorders, including traumatic brain injury, stroke, and Alzheimer's disease. N'-(5-chloro-2-nitrobenzylidene)-2-methoxy-2-phenylacetohydrazide has been shown to have neuroprotective, anti-inflammatory, and antioxidant properties, which make it a promising candidate for the treatment of these disorders.